Cas no 1157983-38-4 (1,2,3-Thiadiazole-4-methanamine, N-(1,1,3,3-tetramethylbutyl)-)

• Product Name: 1,2,3-Thiadiazole-4-methanamine, N-(1,1,3,3-tetramethylbutyl)-
• CAS No: 1157983-38-4
• MF: C₁₁H₂₁N₃S
• MW: 227.369540929794
• CID: 5166965
• Update Time: 2025-05-19

1,2,3-Thiadiazole-4-methanamine, N-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• (1,2,3-Thiadiazol-4-ylmethyl)(2,4,4-trimethylpentan-2-yl)amine
• [(1,2,3-thiadiazol-4-yl)methyl](2,4,4-trimethylpentan-2-yl)amine
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2,4,4-trimethylpentan-2-amine
• 1,2,3-Thiadiazole-4-methanamine, N-(1,1,3,3-tetramethylbutyl)-

• Inchi： 1S/C11H21N3S/c1-10(2,3)8-11(4,5)12-6-9-7-15-14-13-9/h7,12H,6,8H2,1-5H3
• InChI Key： BGRAZRLEGBRARL-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(C)(C)CC(C)(C)C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: 2.5
• Topological Polar Surface Area: 66

Additional information on 1,2,3-Thiadiazole-4-methanamine, N-(1,1,3,3-tetramethylbutyl)-

N-(1,1,3,3-Tetramethylbutyl)-1,2,3-thiadiazole-4-methanamine

The compound N-(1,1,3,3-tetramethylbutyl)-1,2,3-thiadiazole-4-methanamine (CAS No. 1157983-38-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiadiazole ring system is known for its stability and reactivity under different chemical conditions. The N-(1,1,3,3-tetramethylbutyl) substituent attached to the methanamine group adds unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound in the development of advanced materials such as polymers and coatings. The thiadiazole moiety in the molecule has been shown to enhance thermal stability and mechanical strength when incorporated into polymer matrices. For instance, researchers have reported that N-(1,1,3,3-tetramethylbutyl)-1,2,3-thiadiazole-4-methanamine can act as a cross-linking agent in epoxy resins, significantly improving their resistance to high temperatures and environmental stressors. This property makes it an attractive candidate for applications in aerospace and automotive industries where durable materials are essential.

In addition to its role in materials science, this compound has also found applications in pharmaceutical research. The thiadiazole ring system is known for its ability to modulate biological activities due to its electron-withdrawing properties. Studies have demonstrated that N-(1,1,3,3-tetramethylbutyl)-1,2,3-thiadiazole-4-methanamine can serve as a scaffold for designing bioactive molecules with potential anti-inflammatory and anticancer properties. For example, derivatives of this compound have been shown to inhibit certain enzymes involved in inflammatory pathways and demonstrate cytotoxic effects against cancer cells.

The synthesis of N-(1,1,3,tetramethylbutyl)-substituted thiadiazoles involves a multi-step process that typically includes nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, microwave-assisted synthesis has been employed to accelerate the formation of the thiadiazole ring while maintaining high yields and purity levels.

From an environmental perspective, N-(tetramethylbutyl)thiadiazole derivatives have been studied for their biodegradability and toxicity profiles. Initial assessments suggest that these compounds exhibit moderate biodegradability under aerobic conditions; however,further research is required to fully understand their environmental impact.

In summary, N-(1,tetramethylbutyl)-substituted 4-methanaminethiadiazoles represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties make them valuable tools for advancing material science and drug discovery efforts while ongoing research continues to uncover new potential uses for these versatile molecules.